Ethyl 3-cyano-4H-pyridine-1-carboxylate
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Overview
Description
Ethyl 3-cyano-4H-pyridine-1-carboxylate is a chemical compound that is widely used in scientific research. It is a heterocyclic compound that contains a pyridine ring and a cyano group. This compound has various applications in the field of chemistry, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of Ethyl 3-cyano-4H-pyridine-1-carboxylate is not well understood. However, it is believed that it acts by inhibiting the activity of certain enzymes that are involved in various biological processes. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that cause inflammation.
Biochemical and Physiological Effects:
This compound has various biochemical and physiological effects. It has been shown to have anti-tumor activity in vitro and in vivo. It also has anti-inflammatory activity and has been shown to reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). Moreover, it has been shown to have anti-viral activity against the hepatitis C virus.
Advantages and Limitations for Lab Experiments
One of the advantages of Ethyl 3-cyano-4H-pyridine-1-carboxylate is its versatility. It can be used as a starting material for the synthesis of various heterocyclic compounds and biologically active compounds. Moreover, it can be used as a ligand for the preparation of metal complexes that have potential applications in catalysis and material science. However, one of the limitations of this compound is its toxicity. It is a hazardous chemical and should be handled with care.
Future Directions
There are several future directions for the research on Ethyl 3-cyano-4H-pyridine-1-carboxylate. One of the directions is the synthesis of new heterocyclic compounds and biologically active compounds using this compound as a starting material. Another direction is the preparation of new metal complexes using this compound as a ligand. Moreover, the mechanism of action of this compound should be further investigated to understand its biological activity better.
Synthesis Methods
Ethyl 3-cyano-4H-pyridine-1-carboxylate can be synthesized through several methods. One of the most common methods is the reaction of ethyl nicotinate with malononitrile in the presence of a base. The reaction produces this compound as the main product. Other methods include the reaction of 3-chloro-4-pyridinecarboxylic acid with ethyl cyanoacetate and the reaction of 3-cyano-4-pyridone with ethyl chloroformate.
Scientific Research Applications
Ethyl 3-cyano-4H-pyridine-1-carboxylate has various applications in scientific research. It is used as a starting material for the synthesis of various heterocyclic compounds. It is also used as a building block for the synthesis of various biologically active compounds such as anti-tumor agents, anti-inflammatory agents, and anti-viral agents. Moreover, it is used as a ligand for the preparation of metal complexes that have potential applications in catalysis and material science.
properties
CAS RN |
103935-35-9 |
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Molecular Formula |
C9H10N2O2 |
Molecular Weight |
178.19 g/mol |
IUPAC Name |
ethyl 3-cyano-4H-pyridine-1-carboxylate |
InChI |
InChI=1S/C9H10N2O2/c1-2-13-9(12)11-5-3-4-8(6-10)7-11/h3,5,7H,2,4H2,1H3 |
InChI Key |
BEFXESTWRIRVQW-UHFFFAOYSA-N |
SMILES |
CCOC(=O)N1C=CCC(=C1)C#N |
Canonical SMILES |
CCOC(=O)N1C=CCC(=C1)C#N |
synonyms |
1(4H)-Pyridinecarboxylic acid, 3-cyano-, ethyl ester |
Origin of Product |
United States |
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